Cas no 637338-75-1 (3-(prop-1-ynyl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine)

• Product Name: 3-(prop-1-ynyl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
• CAS No: 637338-75-1
• MF: C₈H₈N₆
• MW: 188.189319610596
• CID: 2134571
• PubChem ID: 18451681
• Update Time: 2025-04-21

3-(prop-1-ynyl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• 3-(prop-1-ynyl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
• 637338-75-1
• SCHEMBL887870
• DA-24854

• Inchi： 1S/C8H8N6/c1-2-3-4-5-6(9)11-8(10)12-7(5)14-13-4/h1H3,(H5,9,10,11,12,13,14)
• InChI Key： CCOZPJBSNPRNTK-UHFFFAOYSA-N
• SMILES： N1C(C#CC)=C2C(N)=NC(N)=NC2=N1

Computed Properties

• Exact Mass: 188.08104428Da
• Monoisotopic Mass: 188.08104428Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 107Ų